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Compound of Interest

Compound Name: 2-Hexanone

Cat. No.: B1666271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in chemical research, development,

and manufacturing. The solvent's properties can significantly influence reaction rates, product

purity, and process safety. This guide provides an in-depth, objective comparison of two closely

related aliphatic ketones: 2-Hexanone (methyl butyl ketone, MBK) and 2-Heptanone (methyl

amyl ketone, MAK). By examining their physicochemical properties, performance in

experimental settings, and safety profiles, this document aims to equip professionals with the

necessary data to make informed decisions.

Core Physicochemical Characteristics: A Side-by-
Side Analysis
The fundamental differences in the solvent capabilities of 2-Hexanone and 2-Heptanone stem

from their molecular structures. 2-Heptanone possesses an additional methylene group in its

carbon chain, which impacts its physical and chemical behavior.
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Property 2-Hexanone 2-Heptanone Source(s)

Molecular Formula C₆H₁₂O C₇H₁₄O [1][2]

Molar Mass 100.16 g/mol 114.18 g/mol [2][3]

Boiling Point 127.2 °C 151 °C [2][4]

Melting Point -57 °C -35.5 °C [2][5]

Flash Point 23 °C (closed cup) 39 °C [2][3]

Density (at 25 °C) 0.812 g/mL 0.815 - 0.818 g/cm³ [3][6]

Vapor Pressure (at 20

°C)
~10 mmHg (at 39°C) 3 mmHg [5][7]

Solubility in Water (at

20 °C)

1.72 x 10⁴ mg/L (1.72

g/100 mL)
0.4 g/100 mL [4][8]

Viscosity (at 20 °C) 0.63 mPa·s
~0.766 mPa·s (at

25°C)
[1][8]

The higher boiling point and lower vapor pressure of 2-Heptanone are direct consequences of

its larger molecular size and increased van der Waals forces.[8] This translates to a slower

evaporation rate, a crucial factor in applications like coatings and printing inks.[8] Furthermore,

the longer alkyl chain in 2-Heptanone enhances its nonpolar character, resulting in significantly

lower solubility in water compared to 2-Hexanone.[4][8]

Experimental Evaluation of Solvent Performance
To provide a practical understanding of how these properties translate to real-world

applications, we will outline standard experimental protocols for evaluating key solvent

characteristics.

Determining Evaporation Rate
The rate at which a solvent evaporates is a critical parameter for processes such as film

formation in coatings. A standardized method for this determination is ASTM D3539, which

involves the use of a Shell thin-film evaporometer.[9][10][11][12][13]
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Experimental Protocol: ASTM D3539 - Evaporation Rate Determination

Apparatus: A Shell thin-film evaporometer, a sensitive balance, a syringe, and filter paper

discs.

Procedure: a. A specified volume of the solvent is accurately dispensed onto a filter paper

disc suspended from the balance. b. A stream of dried air or nitrogen at a controlled

temperature (typically 25°C) is passed through the apparatus at a known rate. c. The weight

loss of the solvent is recorded over time.

Data Analysis: The evaporation time is often compared to a standard solvent, such as n-butyl

acetate, to provide a relative evaporation rate.

Expected Outcome: 2-Heptanone, with its higher boiling point and lower vapor pressure, will

exhibit a slower evaporation rate than 2-Hexanone.[6][8] This makes it a more suitable choice

for applications requiring longer drying times or improved flow and leveling in coatings.[8]

Assessing Solubility
The principle of "like dissolves like" is a fundamental concept in solvent selection. A systematic

approach to evaluating solubility is essential.

Experimental Protocol: Qualitative Solubility Testing

Materials: Test tubes, the solute of interest, 2-Hexanone, and 2-Heptanone.

Procedure: a. Add a small, measured amount of the solute (e.g., 25 mg) to a test tube.[14] b.

Add a small volume of the solvent (e.g., 0.75 mL) in portions, shaking vigorously after each

addition.[14] c. Observe if the solute dissolves at room temperature. d. If the solute is

insoluble at room temperature, gently heat the mixture in a water bath to its boiling point and

observe for dissolution.[15] e. If the solute dissolves when hot, allow the solution to cool to

room temperature and then in an ice bath to observe for recrystallization.[15]

This protocol helps determine if a solvent is suitable for crystallization and provides a general

indication of its solvating power for a particular compound.[14][15]

Workflow for Experimental Solubility Determination
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Caption: A flowchart for experimentally testing a crystallization solvent.

Health and Safety: A Critical Differentiator
The toxicological profiles of 2-Hexanone and 2-Heptanone are markedly different and

represent a crucial factor in solvent selection.

2-Hexanone:

Neurotoxicity: 2-Hexanone is a known neurotoxin.[1][16][17][18] Chronic exposure can lead

to peripheral neuropathy, characterized by muscular weakness and loss of sensation.[19]

The neurotoxic effects are attributed to its metabolite, 2,5-hexanedione.[17][20] Due to these

health concerns, its commercial production and use in the United States have largely

ceased.[3][21]

2-Heptanone:

Lower Toxicity: 2-Heptanone is considered to have relatively low toxicity compared to other

ketones.[8] It is not associated with the neurotoxic effects seen with 2-Hexanone.[22][23]

While exposure can cause irritation to the skin, eyes, and respiratory system, it is generally

regarded as a safer alternative.[2][24]

Logical Relationship of Properties to Application

2-Hexanone

2-Heptanone

Higher Water Solubility
Faster Evaporation
Known Neurotoxin

Limited Use Due to Toxicity
Formerly in Paints & Thinners

Lower Water Solubility
Slower Evaporation

Lower Toxicity

Solvent for Lacquers & Resins
Fragrances & Flavors
High-Solids Coatings
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Click to download full resolution via product page

Caption: A diagram illustrating the relationship between the properties and applications of 2-
Hexanone and 2-Heptanone.

Conclusion and Recommendations
The evaluation of 2-Hexanone versus 2-Heptanone reveals a clear trade-off between certain

performance characteristics and safety. While 2-Hexanone's higher water solubility and faster

evaporation rate might be advantageous in specific, legacy applications, its significant

neurotoxicity makes it an undesirable choice for modern formulations.

2-Heptanone, in contrast, offers a much safer toxicological profile, making it a more responsible

and sustainable option.[8][22] Its slower evaporation rate is beneficial in the formulation of high-

solids coatings, where it promotes better flow and leveling.[6][8] The lower density of 2-

Heptanone is also an advantage in formulating coatings with reduced volatile organic

compound (VOC) content.[6][8]

For new product development and in the interest of occupational health and safety, 2-

Heptanone is the strongly recommended alternative to 2-Hexanone. The well-documented

neurotoxic risks associated with 2-Hexanone outweigh its potential performance benefits in

most applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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